Cas no 2229465-76-1 (4-(2-bromo-3-methoxyphenyl)butan-2-amine)

• Product Name: 4-(2-bromo-3-methoxyphenyl)butan-2-amine
• CAS No: 2229465-76-1
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6496486
• PubChem ID: 165664215
• Update Time: 2025-10-28

4-(2-bromo-3-methoxyphenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-3-methoxyphenyl)butan-2-amine
• 2229465-76-1
• EN300-1904862

• Inchi： 1S/C11H16BrNO/c1-8(13)6-7-9-4-3-5-10(14-2)11(9)12/h3-5,8H,6-7,13H2,1-2H3
• InChI Key： LOTBBMMXIPCRJH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCC(C)N)OC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-bromo-3-methoxyphenyl)butan-2-amine

Professional Introduction to 4-(2-bromo-3-methoxyphenyl)butan-2-amine (CAS No. 2229465-76-1)

4-(2-bromo-3-methoxyphenyl)butan-2-amine, identified by its Chemical Abstracts Service (CAS) number CAS No. 2229465-76-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif comprising a butan-2-amine side chain attached to a brominated and methoxylated phenyl ring, exhibits promising properties that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 4-(2-bromo-3-methoxyphenyl)butan-2-amine is characterized by its aromatic ring system, which is functionalized with both bromine and methoxy substituents. These substituents not only influence the electronic properties of the molecule but also provide reactive sites for further chemical modifications. The presence of the butan-2-amine group introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and serve as a pharmacophore in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural features. The brominated aromatic rings are particularly noteworthy, as they are commonly found in bioactive molecules and have been shown to enhance binding affinity to biological targets. Additionally, the methoxy group can modulate metabolic stability and bioavailability, making it an attractive feature for drug development.

Current research in the field of medicinal chemistry has highlighted the importance of 4-(2-bromo-3-methoxyphenyl)butan-2-amine as a versatile intermediate. Studies have demonstrated its utility in synthesizing derivatives with enhanced pharmacological activity. For instance, researchers have investigated its role in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. These include pathways related to inflammation, cancer, and neurodegenerative diseases, where modulating enzyme activity can lead to therapeutic benefits.

The synthesis of 4-(2-bromo-3-methoxyphenyl)butan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bromination and methylation steps are particularly sensitive and often require specialized catalysts or reagents to achieve optimal results. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

Evaluation of the pharmacological properties of 4-(2-bromo-3-methoxyphenyl)butan-2-amine has revealed several promising characteristics. In vitro studies have shown that this compound exhibits moderate binding affinity to certain protein targets, suggesting its potential as a lead compound for further optimization. Additionally, preliminary toxicology assessments indicate that it is well-tolerated at tested doses, although more comprehensive safety studies are warranted before considering clinical applications.

The growing body of research on structurally related compounds has provided valuable insights into the design principles for effective drug candidates. The success stories involving similar molecules highlight the importance of rational drug design and structural optimization. By leveraging computational methods such as molecular docking and virtual screening, researchers can accelerate the discovery process and identify novel analogs with improved properties.

The industrial significance of 4-(2-bromo-3-methoxyphenyl)butan-2-amine extends beyond academic research. Pharmaceutical companies are increasingly investing in libraries of such intermediates to support their drug discovery programs. The compound's versatility makes it a valuable building block for synthesizing diverse chemical entities, each with unique pharmacological profiles. This approach allows for rapid exploration of chemical space and increases the likelihood of identifying potent and selective therapeutic agents.

The future directions for research on 4-(2-bromo-3-methoxyphenyl)butan-2-amine include expanding its applications in drug development and exploring new synthetic methodologies. Advances in biocatalysis and flow chemistry may offer more sustainable and efficient routes to producing this compound on an industrial scale. Furthermore, interdisciplinary collaborations between chemists, biologists, and computer scientists will be crucial in translating basic research findings into tangible therapeutic outcomes.

In conclusion, 4-(2-bromo-3-methoxyphenyl)butan-2-amine (CAS No. 2229465-76-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in addressing unmet medical needs across various therapeutic areas.